![molecular formula C9H13NO5 B6222728 4-[(5-oxooxolan-2-yl)formamido]butanoic acid CAS No. 2770359-15-2](/img/no-structure.png)
4-[(5-oxooxolan-2-yl)formamido]butanoic acid
Overview
Description
4-[(5-oxooxolan-2-yl)formamido]butanoic acid, or oxfamic acid for short, is a naturally occurring compound found in a variety of plants and animals. It is an important intermediate in the biosynthesis of several important metabolites such as glycerolipids, sphingolipids, and amino acids. Oxfamic acid is a small molecule with potential applications in many areas, including as a pharmaceutical, agrochemical, and food additive.
Scientific Research Applications
Oxfamic acid has been studied extensively in the scientific community due to its potential applications in various fields. It has been studied as a potential pharmaceutical agent, as it has been shown to possess anti-inflammatory and anti-cancer properties. Additionally, it has been studied as a potential agrochemical, as it has been shown to possess insecticidal and fungicidal properties. Finally, it has been studied as a potential food additive, as it has been shown to possess emulsifying, solubilizing, and preservative properties.
Mechanism of Action
The exact mechanism of action of oxfamic acid is not known, but it is believed to act by inhibiting the activity of certain enzymes, such as lipoxygenases, phospholipases, and cyclooxygenases. Additionally, it is believed to act by modulating the activity of certain receptors, such as the peroxisome proliferator-activated receptors, and by modulating the expression of certain genes.
Biochemical and Physiological Effects
Oxfamic acid has been shown to possess a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has been shown to possess antioxidant, immunomodulatory, and anti-allergic properties. Finally, it has been shown to possess anti-fungal, anti-viral, and anti-parasitic properties.
Advantages and Limitations for Lab Experiments
Oxfamic acid has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and is relatively stable. Additionally, it is relatively inexpensive and can be stored for long periods of time. However, one limitation is that it is not water-soluble and can be difficult to work with in aqueous solutions. Additionally, it can be toxic at high concentrations and should be handled with care.
Future Directions
The potential future directions for oxfamic acid are numerous. One potential direction is to further study its potential applications in the pharmaceutical industry, as it has already been shown to possess anti-inflammatory and anti-cancer properties. Additionally, it could be studied as a potential agrochemical, as it has already been shown to possess insecticidal and fungicidal properties. Finally, it could be studied as a potential food additive, as it has already been shown to possess emulsifying, solubilizing, and preservative properties. Additionally, further research could be done to better understand its mechanism of action, as well as its biochemical and physiological effects.
Synthesis Methods
Oxfamic acid can be synthesized in a variety of ways, including chemical synthesis, enzymatic synthesis, and fermentation. Chemical synthesis involves the use of a variety of reagents, such as sodium hydride, potassium carbonate, and ethyl acetate, to produce oxfamic acid from the starting materials. Enzymatic synthesis involves the use of enzymes, such as glycerol dehydrogenase and oxaloacetate decarboxylase, to catalyze the reaction. Finally, fermentation is a process in which microorganisms, such as yeast, are used to convert sugar into oxfamic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(5-oxooxolan-2-yl)formamido]butanoic acid involves the reaction of butanoic acid with oxalyl chloride to form the corresponding acid chloride. This is then reacted with 5-hydroxymethylfurfural to form the intermediate 4-(5-oxooxolan-2-yl)butanoic acid chloride. The final step involves the reaction of this intermediate with formamide to form the desired product.", "Starting Materials": [ "Butanoic acid", "Oxalyl chloride", "5-hydroxymethylfurfural", "Formamide" ], "Reaction": [ "Step 1: Butanoic acid is reacted with oxalyl chloride in the presence of a catalyst such as DMF to form butanoyl chloride.", "Step 2: 5-hydroxymethylfurfural is added to the reaction mixture and stirred at room temperature for several hours to form the intermediate 4-(5-oxooxolan-2-yl)butanoic acid chloride.", "Step 3: Formamide is added to the reaction mixture and stirred at room temperature for several hours to form the desired product, 4-[(5-oxooxolan-2-yl)formamido]butanoic acid." ] } | |
CAS RN |
2770359-15-2 |
Product Name |
4-[(5-oxooxolan-2-yl)formamido]butanoic acid |
Molecular Formula |
C9H13NO5 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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